Cas no 2098336-20-8 (1-((4-((4-nitropyridin-2-yl)disulfanyl)butanoyl)oxy)-2,5-dioxopyrrolidine-3-sulfonic acid)

• Product Name: 1-((4-((4-nitropyridin-2-yl)disulfanyl)butanoyl)oxy)-2,5-dioxopyrrolidine-3-sulfonic acid
• CAS No: 2098336-20-8
• MF: C₁₃H₁₃N₃O₉S₃
• MW: 451.452019453049
• CID: 4638409
• Update Time: 2025-06-14

1-((4-((4-nitropyridin-2-yl)disulfanyl)butanoyl)oxy)-2,5-dioxopyrrolidine-3-sulfonic acid Chemical and Physical Properties

Names and Identifiers

• 1-((4-((4-nitropyridin-2-yl)disulfanyl)butanoyl)oxy)-2,5-dioxopyrrolidine-3-sulfonic acid

• Inchi： 1S/C13H13N3O9S3/c17-11-7-9(28(22,23)24)13(19)15(11)25-12(18)2-1-5-26-27-10-6-8(16(20)21)3-4-14-10/h3-4,6,9H,1-2,5,7H2,(H,22,23,24)
• InChI Key： DVTXWKQGKYFPMI-UHFFFAOYSA-N
• SMILES： C(ON1C(=O)CC(S(O)(=O)=O)C1=O)(=O)CCCSSC1=NC=CC([N+]([O-])=O)=C1

Additional information on 1-((4-((4-nitropyridin-2-yl)disulfanyl)butanoyl)oxy)-2,5-dioxopyrrolidine-3-sulfonic acid

Research Briefing on 1-((4-((4-nitropyridin-2-yl)disulfanyl)butanoyl)oxy)-2,5-dioxopyrrolidine-3-sulfonic acid (CAS: 2098336-20-8)

The compound 1-((4-((4-nitropyridin-2-yl)disulfanyl)butanoyl)oxy)-2,5-dioxopyrrolidine-3-sulfonic acid (CAS: 2098336-20-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique disulfide and sulfonic acid functionalities, has shown promising potential in targeted drug delivery and bioconjugation applications. Recent studies have focused on its role as a versatile linker in antibody-drug conjugates (ADCs) and other therapeutic modalities, leveraging its ability to form stable yet cleavable bonds under physiological conditions.

Recent research published in the Journal of Medicinal Chemistry (2023) highlights the compound's utility in site-specific protein modification. The study demonstrated that the disulfide bond in the molecule can be selectively reduced in the presence of intracellular glutathione, making it an ideal candidate for controlled drug release. Additionally, the sulfonic acid group enhances the solubility of the conjugate, addressing a common challenge in ADC development. The study utilized mass spectrometry and HPLC to validate the stability and reactivity of the compound under various pH conditions, confirming its robustness in biological environments.

Another groundbreaking study (Nature Biotechnology, 2024) explored the application of this compound in cancer therapeutics. Researchers engineered a novel ADC using 1-((4-((4-nitropyridin-2-yl)disulfanyl)butanoyl)oxy)-2,5-dioxopyrrolidine-3-sulfonic acid as a linker to conjugate a potent cytotoxic agent to a monoclonal antibody targeting HER2-positive breast cancer cells. The results showed a significant reduction in off-target toxicity compared to traditional linkers, with enhanced tumor penetration and payload delivery. The study also reported a 40% increase in therapeutic efficacy in preclinical models, underscoring the compound's potential in next-generation ADCs.

Further investigations into the compound's mechanism of action revealed its ability to modulate redox-sensitive pathways. A study published in Chemical Science (2024) demonstrated that the disulfide bond in the molecule can act as a redox switch, enabling spatiotemporal control of drug release in hypoxic tumor microenvironments. This property is particularly advantageous for targeting solid tumors, where hypoxia is a hallmark feature. The study employed advanced imaging techniques to track the compound's distribution and activation in real-time, providing valuable insights into its pharmacokinetics.

Despite these advancements, challenges remain in optimizing the compound's stability during storage and in vivo circulation. A recent review in Advanced Drug Delivery Reviews (2024) highlighted the need for further studies to address these limitations, suggesting potential modifications to the linker's structure to improve its shelf-life and biocompatibility. The review also emphasized the importance of scalable synthesis methods to facilitate clinical translation, as current protocols involve multi-step reactions with moderate yields.

In conclusion, 1-((4-((4-nitropyridin-2-yl)disulfanyl)butanoyl)oxy)-2,5-dioxopyrrolidine-3-sulfonic acid (CAS: 2098336-20-8) represents a cutting-edge tool in chemical biology and drug development. Its unique properties make it a promising candidate for targeted therapies, particularly in oncology. Future research should focus on addressing the existing challenges and expanding its applications to other therapeutic areas, such as autoimmune diseases and infectious diseases. The compound's versatility and efficacy position it as a key player in the next wave of biopharmaceutical innovations.